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Compound of Interest

Compound Name: Pentaerythritol trimethacrylate

Cat. No.: B1141467

Pentaerythritol Trimethacrylate: A Technical
Guide

This technical guide provides a comprehensive overview of pentaerythritol trimethacrylate, a
trifunctional monomer utilized in polymer synthesis. The document details its chemical and
physical properties, synthesis, and applications. Due to the limited availability of specific
research applications for pentaerythritol trimethacrylate in drug development and life
sciences, this guide also includes a detailed examination of the closely related and more
extensively studied analogue, pentaerythritol triacrylate. This comparative approach offers
valuable insights into the functional applications of multifunctional acrylates and methacrylates
in biomedical research.

Pentaerythritol Trimethacrylate

Pentaerythritol trimethacrylate is the ester of pentaerythritol and three equivalents of
methacrylic acid. It is a key monomer used in the formation of crosslinked polymers, valued for
the hardness and chemical resistance it imparts to the final material.

There is some discrepancy in the literature and commercial databases regarding the primary
CAS number for this compound. Both identified humbers are provided below for
comprehensive reference.
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Property Value Citations

3-Hydroxy-2,2-
Chemical Name bis[(methacryloyloxy)methyllpr  [1]

opyl methacrylate

CAS Number 3524-66-1 or 105644-03-9 [1][2]
Molecular Formula C17H2407 [2]
Molecular Weight 340.37 g/mol [2]

The following table summarizes the key physical and chemical properties of pentaerythritol
trimethacrylate.

Property Value Citations
Density 1.1+0.1 g/cm3 [1]
Boiling Point 463.0 £ 45.0 °C at 760 mmHg [1]
Flash Point 158.8 + 22.2 °C [1]

Pentaerythritol trimethacrylate is synthesized via the acid-catalyzed esterification of
pentaerythritol with methacrylic acid. In this reaction, three of the four hydroxyl groups of
pentaerythritol react with the carboxylic acid group of methacrylic acid to form ester linkages,
with water as a byproduct. To prevent premature polymerization of the methacrylate groups, a
polymerization inhibitor is typically added to the reaction mixture.
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Pentaerythritol
C(CH20H)4

Methacrylic Acid (3 eq.)
CH2=C(CHs)COOH

Esterification
Heat Pentaerythritol Water (3 eq.)
- Trimethacrylate H20

Acid Catalyst
(e.g., p-TSA)

Inhibitor
(e.g., MEHQ)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

|

- Hydrophilic Polymer (e.g., PEO)
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End Product:
Functional Hydrogel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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